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Introduction & Chemical Identity

N-Isobutylisononylamine (N-iBu-iNA) represents a class of asymmetric secondary amines
often utilized as intermediates in surfactant synthesis, corrosion inhibitors, and specialized
solvent extraction (SX) ligands.[1] Unlike commoditized primary amines, the physicochemical
profile of N-iBu-iNA is governed by the steric interplay between the branched isobutyl group (

) and the complex isononyl chain (

)-[1]

This guide provides a definitive framework for the characterization of N-iBu-iNA, addressing the
specific challenges posed by "isononyl" isomerism. As "isononyl" typically refers to a mixture of
isomers (predominantly 3,5,5-trimethylhexyl), experimentally determined properties will vary
based on the feedstock source.[1] The protocols below define a self-validating system to
establish an internal standard for your specific batch.

Structural Definition

e |UPAC Name (Principal Isomer):N-(2-methylpropyl)-3,5,5-trimethylhexan-1-amine[1]
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e Molecular Formula:

[1]

e Molecular Weight: ~199.38 g/mol [1]

o CAS Number:Note: Often indexed under general alkyl amine categories or specific isomer
CAS numbers depending on synthesis route (e.g., reductive amination of isononanal).[1]

Theoretical & Predicted Physical Properties[1][2]

In the absence of a global standard for this specific asymmetric amine, we utilize Group
Contribution Methods (Joback/Reid) to establish baseline expectations.[1] These values serve
as quality control (QC) gates; significant deviation suggests contamination or isomer mismatch.

[1]

ble 1: Predicted Physicochemical Profile ()[1]

Property Predicted Range Method Basis Criticality
i Mass transfer kinetics
Density ( Joback Method )
) in SX; Phase
(Volumetric) ]
) separation.[1]

Dynamic Viscosity ( Vogel-Fulcher- Pumping efficiency;

Tammann (VFT)
) rates.[1]

Droplet coalescence

Thermal stability limit

Boiling Point Stein & Brown o
for distillation.[1]

Refractive Index ( Rapid purity check

(inline).[1]

Lorentz-Lorenz

)
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Analyst Note: The branching index of the isononyl group significantly impacts viscosity.[1]
Higher branching (e.g., multiple methyl groups) increases internal friction compared to linear

nonyl chains.[1]

Experimental Protocols: A Self-Validating System

To ensure data integrity (E-E-A-T), the following protocols utilize internal cross-checks. Do not
rely on single-point measurements.

Density Determination (Oscillating U-Tube Method)

Standard: ASTM D4052 / 1SO 12185 Rationale: The high volatility of lower amines can lead to
evaporation errors in pycnometry.[1] The closed-loop oscillating U-tube minimizes this risk.[1]

Workflow:
» Calibration: Perform a 2-point check using degassed ultra-pure water (

at
) and dry air.[1]
o Sample Prep: Filter N-iBu-iNA through a 0.45

PTFE membrane to remove particulates that dampen oscillation.[1]

« Injection: Inject 2 mL ensuring no microbubbles (bubbles cause false low-density readings).
 Validation:
o Measure at

and
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o Calculate the thermal expansion coefficient (

).[1] For aliphatic amines,

should approximate

1]

o If

deviates >10%, recalibrate.

Viscosity Profiling (Rolling Ball /| Capillary)

Standard: ASTM D445 (Capillary) or ASTM D7042 (Stabinger) Rationale: Secondary amines
exhibit hydrogen bonding.[1] Viscosity is highly temperature-dependent and non-Newtonian
behavior is unlikely but must be ruled out.[1]

Workflow:
o Temperature Scan: Measure kinematic viscosity (

) at

, and

 Viscosity Index (VI): Calculate the rate of viscosity change.[1]
» Data Fitting: Fit data to the Arrhenius equation:

[1]

o Where

is the activation energy of flow.[1][2][3]

o Validation: A linear plot of

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23360&dnl=sd_-_Isobutylamine_CAS_78-81-9_%28SB23360%29_%28EU%29.pdf
https://www.mdpi.com/2076-3417/10/9/3196
https://www.researchgate.net/publication/231543311_Densities_and_Viscosities_for_Binary_Mixtures_of_Butylamine_with_Aliphatic_Alcohols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12642383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

VS

(

) confirms pure fluid behavior.[1] Curvature implies impurities or phase separation.[1]

Visualization: Characterization Logic Flow[1]

The following diagram outlines the decision logic for validating the physical properties of a new
N-iBu-iNA batch.

Raw N-iBu-iNA Sample

Filtration (0.45 um PTFE)

VAN

Density Measurement Viscosity Scan
(ASTM D4052) (20-60°C)

Calc. Thermal Expansion (o) Arrhenius Plot Linearity
Range: 0.0008-0.0010 K~1? R2?>0.99?

No (<0.0008 or >0.0012) No (Non-linear)

Batch Validated
Proceed to Formulation

Reject/Reprocess
Check Isomer Ratio

Click to download full resolution via product page

Caption: Logic flow for validating N-iBu-iNA physical properties using thermal expansion and

Arrhenius linearity checks.
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Temperature Dependence Models

For process engineering (e.g., designing heat exchangers or mixing tanks), single-point data is
insufficient.[1] Use these models to interpolate properties across the operating range (

).[1]
Density Model

The density of N-iBu-iNA decreases linearly with temperature:

[1]

e Typical

[1]

e Typical

[1]

Viscosity Model

Viscosity follows an exponential decay.[1] For precise modeling of this C13 amine, the Andrade
Equation is recommended:

[1]

o Parameter A: Related to structural geometry (steric bulk of isobutyl/isononyl).

o Parameter B: Related to the enthalpy of vaporization and hydrogen bonding strength.[1]
Applications & Significance

Drug Formulation (Lipophilicity)

In drug delivery, N-iBu-iNA serves as a hydrophobic counter-ion for solubilizing acidic drugs.[1]
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 Viscosity Relevance: Affects the syringeability of parenteral formulations.[1]

» Density Relevance: Critical for calculating the volume fraction in emulsion systems.[1]

Solvent Extraction (Hydrometallurgy)

Similar to Alamine 336, N-iBu-iNA can extract metal anions.[1]
o Phase Disengagement: The density difference (

) between the organic phase (Amine + Diluent) and the aqueous phase determines the
settling time.[1]

o Rule of Thumb:

IS required for efficient separation in mixer-settlers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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